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Compound of Interest

Compound Name: Pinealon

Cat. No.: B15578531 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This guide provides essential, immediate safety

and logistical information for the handling of Pinealon, a synthetic peptide. Adherence to these

procedures is vital for minimizing exposure risks and maintaining experimental integrity. While

Pinealon is not classified as a hazardous substance, standard laboratory safety protocols

should be strictly followed.[1]

Personal Protective Equipment (PPE) and Safety
Measures
To ensure a safe working environment and minimize exposure, the following personal

protective equipment and safety measures are recommended when handling Pinealon.
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Equipment/Action Specification Purpose

Hand Protection Nitrile or latex gloves.[1]
To prevent direct skin contact.

[1]

Eye Protection
Safety glasses with side

shields or goggles.[1]

To protect eyes from potential

splashes.[1]

Body Protection Laboratory coat.[1]
To protect skin and clothing

from contamination.[1]

Respiratory Protection
Use in a well-ventilated area or

under a fume hood.[1]

To avoid inhalation of the

lyophilized powder.[1]

General Hygiene
Wash hands thoroughly after

handling.[1]

To prevent accidental ingestion

or spread of the substance.[1]

Operational Plan for Handling Pinealon
This section outlines the step-by-step procedure for the safe handling of Pinealon, from

receiving and storage to reconstitution and use for research purposes.

1. Receiving and Storage:

Upon receipt, inspect the vial for any damage.[1]

Store lyophilized Pinealon in a freezer at or below -20°C in a dry, dark place.[1][2] For long-

term storage of several months to a couple of years, -20°C is recommended, while -80°C is

optimal for storage extending over several years.[3]

Before opening, allow the vial to reach room temperature to prevent condensation.[1][2]

2. Reconstitution:

Perform reconstitution in a designated clean area, preferably within a laminar flow hood to

maintain sterility.[1]

Use sterile bacteriostatic water or another recommended sterile solvent.[1]
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Slowly inject the solvent into the vial, directing the stream against the glass wall to prevent

foaming.[1]

Gently swirl the vial until the powder is completely dissolved. Avoid vigorous shaking.[1]

Store the reconstituted solution at 2-8°C.[2]

3. Handling and Administration (for research purposes):

Always wear appropriate PPE during handling.

Use sterile syringes and needles for all administrations.[1]

Below is a workflow diagram illustrating the key steps for handling Pinealon.
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Pinealon Handling Workflow

Receiving and Inspection

Storage
(-20°C or -80°C)

Equilibrate to Room Temperature

Reconstitution in Sterile Environment

Handling and Administration (with PPE)
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Pinealon Disposal Plan

Pinealon Waste
(Unused product, contaminated materials)

Segregate as Chemical Waste

Sharps
(Needles, syringes)

Place in Sharps Container

Dispose via Institutional Protocol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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